Cas no 2411181-27-4 (rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one)

• Product Name: rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one
• CAS No: 2411181-27-4
• MF: C₁₀H₁₅ClN₂O₂
• MW: 230.691301584244
• CID: 6441491
• PubChem ID: 165766873
• Update Time: 2025-05-19

rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one Chemical and Physical Properties

Names and Identifiers

• rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one
• 2411181-27-4
• Z3254198875
• EN300-26574654

• Inchi： 1S/C10H15ClN2O2/c11-5-9(14)13-4-2-7-1-3-12-10(15)8(7)6-13/h7-8H,1-6H2,(H,12,15)/t7-,8+/m0/s1
• InChI Key： IOQUHGIJYYJCJY-JGVFFNPUSA-N
• SMILES： ClCC(N1CC[C@@H]2CCNC([C@@H]2C1)=O)=O

Computed Properties

• Exact Mass: 230.0822054g/mol
• Monoisotopic Mass: 230.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 49.4Ų

Additional information on rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one

Introducing rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one (CAS No. 2411181-27-4): A Key Intermediate in Modern Pharmaceutical Synthesis

The compound rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one, identified by its CAS number 2411181-27-4, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure, characterized by its decahydro-naphthyridine core and acetyl-substituted functionality, has garnered considerable attention for its utility as a versatile intermediate in the synthesis of bioactive molecules. The precise stereochemistry defined by the (4aR,8aR) configuration enhances its reactivity and selectivity, making it a valuable building block for medicinal chemists.

Recent studies have highlighted the importance of rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one in the development of novel therapeutic agents. Its scaffold is closely related to established pharmacophores found in drugs targeting neurological and cardiovascular disorders. The presence of the 2-chloroacetyl group provides a reactive handle for further functionalization, enabling the construction of complex molecules with tailored biological activities. This feature has been exploited in recent synthetic strategies to generate derivatives with enhanced pharmacokinetic profiles and reduced side effects.

In the realm of drug discovery, the demand for efficient and scalable synthetic routes has led to innovative methodologies leveraging this compound. Researchers have demonstrated that rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one can be incorporated into multi-step syntheses with high yields and minimal racemization. Such improvements are critical for transitioning promising candidates into clinical trials, where purity and enantiomeric excess are paramount.

The versatility of this intermediate is further underscored by its application in designing molecules with potential antimicrobial and anti-inflammatory properties. The naphthyridine core is a well-known motif in medicinal chemistry, often associated with strong binding interactions at biological targets. By modifying the substituents on this scaffold, researchers can fine-tune the activity of their compounds against specific pathogens or inflammatory pathways. Preliminary data suggest that derivatives of rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one exhibit promising efficacy in preclinical models.

Advances in computational chemistry have also played a pivotal role in optimizing synthetic pathways for this compound. Molecular modeling studies indicate that the (4aR,8aR) configuration stabilizes key transition states during reactions, facilitating higher yields and selectivity. These insights have guided experimentalists in developing greener and more sustainable synthetic protocols, aligning with global efforts to reduce the environmental impact of pharmaceutical manufacturing.

The growing interest in rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one is reflected in its increasing adoption by academic and industrial research teams. Collaborative efforts have focused on expanding its synthetic utility through novel catalytic systems and asymmetric transformations. Such endeavors not only enhance the accessibility of this intermediate but also contribute to the broader arsenal of tools available for drug discovery.

Looking ahead, the future applications of rac-(4aR,8aR)-7-(2-chloroacetyl)-decahydro-2,7-naphthyridin-1-one are likely to expand as new methodologies emerge and our understanding of its reactivity deepens. Its role as a cornerstone intermediate ensures that it will remain a critical component in the development of next-generation therapeutics across multiple therapeutic areas.